![molecular formula C16H19N3O4S B297058 2-[(4-Methoxy-benzenesulfonyl)-methyl-amino]-N-pyridin-3-ylmethyl-acetamide](/img/structure/B297058.png)
2-[(4-Methoxy-benzenesulfonyl)-methyl-amino]-N-pyridin-3-ylmethyl-acetamide
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Overview
Description
2-[(4-Methoxy-benzenesulfonyl)-methyl-amino]-N-pyridin-3-ylmethyl-acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that has been developed through a series of chemical reactions and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 2-[(4-Methoxy-benzenesulfonyl)-methyl-amino]-N-pyridin-3-ylmethyl-acetamide involves its ability to inhibit the activity of certain enzymes. It has been shown to inhibit the activity of the enzyme, histone deacetylase, which is involved in the regulation of gene expression. Additionally, it has been shown to inhibit the activity of certain kinases, which are involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have an impact on gene expression and cell growth. It has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of certain inflammatory conditions.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(4-Methoxy-benzenesulfonyl)-methyl-amino]-N-pyridin-3-ylmethyl-acetamide in lab experiments is its ability to inhibit the activity of certain enzymes. This makes it a useful tool in the study of protein-protein interactions and the regulation of gene expression. However, one limitation is that it may not be effective in inhibiting the activity of all enzymes, and its effects may be limited to certain types of cells.
Future Directions
There are several future directions for the study of 2-[(4-Methoxy-benzenesulfonyl)-methyl-amino]-N-pyridin-3-ylmethyl-acetamide. One area of research is the study of its potential applications in the treatment of cancer. Additionally, it may be useful in the study of other diseases, such as inflammatory conditions and neurological disorders. Further research is needed to fully understand its mechanism of action and potential applications in various fields of study.
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research studies. Its ability to inhibit the activity of certain enzymes makes it a useful tool in the study of protein-protein interactions and the regulation of gene expression. Further research is needed to fully understand its potential applications in various fields of study.
Synthesis Methods
The synthesis of 2-[(4-Methoxy-benzenesulfonyl)-methyl-amino]-N-pyridin-3-ylmethyl-acetamide involves several steps. The first step involves the reaction of 4-methoxybenzenesulfonyl chloride with methylamine, which results in the formation of 4-methoxybenzenesulfonamide. The second step involves the reaction of 4-methoxybenzenesulfonamide with 3-pyridinemethanol to form the intermediate compound, which is then reacted with acetic anhydride to form the final product.
Scientific Research Applications
2-[(4-Methoxy-benzenesulfonyl)-methyl-amino]-N-pyridin-3-ylmethyl-acetamide has shown potential applications in various scientific research studies. It has been used as a tool in the study of protein-protein interactions, and it has been shown to inhibit the activity of certain enzymes. Additionally, it has been used in the study of cancer cell growth and has shown promising results in inhibiting the growth of certain types of cancer cells.
Properties
Molecular Formula |
C16H19N3O4S |
---|---|
Molecular Weight |
349.4 g/mol |
IUPAC Name |
2-[(4-methoxyphenyl)sulfonyl-methylamino]-N-(pyridin-3-ylmethyl)acetamide |
InChI |
InChI=1S/C16H19N3O4S/c1-19(12-16(20)18-11-13-4-3-9-17-10-13)24(21,22)15-7-5-14(23-2)6-8-15/h3-10H,11-12H2,1-2H3,(H,18,20) |
InChI Key |
BJWCIIIKHPXQOE-UHFFFAOYSA-N |
SMILES |
CN(CC(=O)NCC1=CN=CC=C1)S(=O)(=O)C2=CC=C(C=C2)OC |
Canonical SMILES |
CN(CC(=O)NCC1=CN=CC=C1)S(=O)(=O)C2=CC=C(C=C2)OC |
Origin of Product |
United States |
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